4-fluorobenzyl 4-biphenylcarboxylate
Overview
Description
4-fluorobenzyl 4-biphenylcarboxylate, also known as FBPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FBPC is a derivative of biphenylcarboxylate, which is a class of compounds known for their anti-inflammatory, analgesic, and antipyretic properties.
Mechanism of Action
The mechanism of action of 4-fluorobenzyl 4-biphenylcarboxylate is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception, and their inhibition by 4-fluorobenzyl 4-biphenylcarboxylate leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
4-fluorobenzyl 4-biphenylcarboxylate has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, more research is needed to fully understand the biochemical and physiological effects of 4-fluorobenzyl 4-biphenylcarboxylate.
Advantages and Limitations for Lab Experiments
One advantage of using 4-fluorobenzyl 4-biphenylcarboxylate in lab experiments is its relatively low toxicity compared to other NSAIDs. However, its low solubility in water can make it difficult to administer in vivo. Additionally, more research is needed to determine its efficacy and safety in humans.
Future Directions
There are several areas of research that could be explored in the future regarding 4-fluorobenzyl 4-biphenylcarboxylate. One potential direction is investigating its use as a cancer treatment in vivo. Another direction is exploring its potential as a treatment for other inflammatory conditions such as arthritis. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
4-fluorobenzyl 4-biphenylcarboxylate has been investigated for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is its use as a nonsteroidal anti-inflammatory drug (NSAID) due to its anti-inflammatory and analgesic properties. 4-fluorobenzyl 4-biphenylcarboxylate has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
(4-fluorophenyl)methyl 4-phenylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FO2/c21-19-12-6-15(7-13-19)14-23-20(22)18-10-8-17(9-11-18)16-4-2-1-3-5-16/h1-13H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCGTXJMIDPSQND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorobenzyl [1,1'-biphenyl]-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.